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Compound of Interest

Compound Name: 3,5-Dimethoxybenzaldehyde

Cat. No.: B042067

An In-depth Technical Guide to the Physical Properties of 3,5-Dimethoxybenzaldehyde

Introduction

3,5-Dimethoxybenzaldehyde is an aromatic aldehyde that serves as a crucial intermediate
and building block in various fields of organic synthesis.[1] With two electron-donating methoxy
groups on the benzaldehyde core, it exhibits specific reactivity that makes it valuable in the
synthesis of pharmaceuticals, fragrances, and advanced materials like photoresists and
hyperbranched polyetherketones.[1][2][3] This guide provides a comprehensive overview of its
core physical properties, the experimental protocols for their determination, and its role in
chemical synthesis.

Quantitative Data: Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 3,5-
Dimethoxybenzaldehyde.
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Property Value Source(s)
Molecular Formula CoH1003 [1112114115]
Molecular Weight 166.17 - 166.18 g/mol [11[2][4]1[5]16]

White to light yellow/beige
Appearance ) ) (11041071
crystalline solid or powder

Melting Point 43-50 °C (range) [1]8]
44-48 °C [2][4]

45-48 °C [BI[9][10]

44-49 °C [7]

Boiling Point 115-118 °C at 1 mmHg [2]
151 °C at 16 mmHg [4][8][°][10]

B Insoluble in water; Soluble in
Solubility [2][4]
hot methanol.

Flash Point >110 °C (>230 °F) [2]
>112 °C [4]
CAS Registry Number 7311-34-4 [L1[21[4115]

Experimental Protocols

Accurate determination of physical properties is fundamental for compound identification and
purity assessment.[11][12] The following sections detail the standard laboratory procedures for
measuring the melting and boiling points of organic compounds like 3,5-
Dimethoxybenzaldehyde.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions to a liquid.[12] A sharp
melting range (typically 0.5-1.0°C) is indicative of a pure compound, while impurities tend to
depress and broaden the melting range.[11][13] The capillary tube method is commonly
employed for this measurement.
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Methodology:

o Sample Preparation: A small amount of the crystalline 3,5-Dimethoxybenzaldehyde is finely
powdered.[13] The open end of a glass capillary tube is pushed into the powder. The tube is
then tapped gently to pack the solid into the sealed end, filling it to a height of 1-2 mm.[14]
[15]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[13] This assembly is then placed in a heating apparatus,
such as a Thiele tube filled with mineral oil or a modern Mel-Temp apparatus with a heated
metal block.[11][13]

e Heating and Observation: The apparatus is heated slowly and steadily, at a rate of about 1-
2°C per minute, especially near the expected melting point.[13] Constant stirring or
convection currents in the heating bath ensure a uniform temperature distribution.[14]

» Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears (T1) and the temperature at which the entire sample has completely liquefied
(T2).[11][15] The melting point is reported as the range T1-T2. For accurate results, the
determination should be repeated at least twice with fresh samples.[11]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[16][17] For small quantities of liquid, a micro-scale capillary
method is often used.

Methodology:

o Sample Preparation: A few milliliters of the liquid sample are placed into a small fusion or test
tube.[18] A capillary tube, sealed at one end, is placed into the fusion tube with its open end
submerged in the liquid.[18][19]

e Apparatus Setup: The fusion tube is attached to a thermometer and heated in a suitable
apparatus, such as a Thiele tube or an aluminum block heater.[16][18] The thermometer bulb
and the fusion tube should be at the same level to ensure an accurate temperature reading.
[13]
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o Heating and Observation: The apparatus is heated gently.[18] As the temperature rises, air
trapped in the capillary tube will slowly exit. When the boiling point is reached, a rapid and
continuous stream of bubbles will emerge from the open end of the capillary tube.[18]

o Data Recording: Upon observing the continuous stream of bubbles, the heat source is
removed, and the apparatus is allowed to cool. The temperature at which the bubbling stops
and the liquid begins to enter the capillary tube is recorded as the boiling point.[17] It is also
crucial to record the barometric pressure, as boiling point is pressure-dependent.[16]

Visualizations
Experimental Workflows
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Caption: Workflow for Melting Point Determination.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Role in Organic Synthesis

3,5-Dimethoxybenzaldehyde is a versatile precursor in multi-step organic syntheses. Its
aldehyde functional group and activated aromatic ring allow for a variety of chemical
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Caption: Role as a Synthetic Intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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